2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95%

• IUPAC Name: 2-(4-ethoxycarbonylphenyl)-6-fluorobenzoic acid
• InChI: InChI=1S/C16H13FO4/c1-2-21-16(20)11-8-6-10(7-9-11)12-4-3-5-13(17)14(12)15(18)19/h3-9H,2H2,1H3,(H,18,19)
• InChI Key: DLLQNJZJCVQPPH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C2=C(C(=CC=C2)F)C(=O)O
• Molecular Formula: C16H13FO4
• DSSTOX Substance ID: DTXSID90691406
• Molecular Weight: 288.27 g/mol
• CAS RN: 1261931-02-5

Description

2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid (EFBA) is a compound of interest due to its potential applications in the fields of scientific research and lab experiments. EFBA is a monocarboxylic acid with a molecular weight of 278.2 g/mol and a boiling point of 172-174°C. EFBA is a white crystalline solid, and it is soluble in water and ethanol. EFBA is a versatile compound with a variety of applications in the fields of scientific research and lab experiments.

Mechanism of Action

2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95% acts as a prodrug, which is a compound that is converted into an active drug in the body. 2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95% is first converted into its active form, 4-ethoxycarbonylphenyl-6-fluorobenzoic acid (2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95%-A), by the enzyme esterase. 2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95%-A then binds to the enzyme cytochrome P450, which is involved in the metabolism of drugs. This binding inhibits the activity of cytochrome P450, resulting in the inhibition of drug metabolism.
Biochemical and Physiological Effects
2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. 2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95% has been shown to inhibit the growth of cancer cells, reduce inflammation, and reduce the production of reactive oxygen species. 2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95% has also been shown to reduce the expression of pro-inflammatory cytokines, such as TNF-α and IL-6. 2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95% has also been shown to reduce the levels of cholesterol and triglycerides in the blood.

Advantages and Limitations for Lab Experiments

2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95% has a number of advantages for lab experiments. 2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95% is inexpensive and readily available, making it an ideal compound for lab experiments. Additionally, 2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95% is a versatile compound that can be used in a variety of laboratory applications. However, 2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95% is not water soluble, making it difficult to use in experiments that require aqueous solutions.

Future Directions

In the future, 2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95% could be used in a variety of applications, such as the development of new drugs and the synthesis of new compounds. 2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95% could also be used in the synthesis of polymers and other materials. Additionally, 2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95% could be used to study the mechanism of action of drugs and to develop new methods for drug metabolism. 2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95% could also be used to study the biochemical and physiological effects of drugs and to develop new methods for drug delivery. Finally, 2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95% could be used to study the effects of environmental pollutants and to develop new methods for the removal of pollutants from the environment.

Synthesis Methods

2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95% can be synthesized through a variety of methods, including the reaction of 4-ethoxycarbonylphenol with 6-fluorobenzonitrile, the reaction of 4-ethoxycarbonylphenol with 6-fluorobenzaldehyde, and the reaction of 4-ethoxycarbonylphenol with 6-fluoro-1,3-dicarbonyl compounds. The most common method for synthesizing 2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95% is the reaction of 4-ethoxycarbonylphenol with 6-fluorobenzonitrile. This method involves the reaction of 4-ethoxycarbonylphenol with 6-fluorobenzonitrile in the presence of a base, such as sodium hydroxide or potassium hydroxide.

Scientific Research Applications

2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95% has a variety of applications in the field of scientific research. 2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95% has been used in the synthesis of novel compounds, such as 4-amino-6-fluorobenzamides, 2-amino-4-fluorobenzoic acid, and 4-amino-6-fluorobenzonitriles. 2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95% has also been used in the synthesis of polymers, such as polyamides, polyesters, and polyurethanes. 2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95% has also been used in the synthesis of various drugs, such as antibiotics, antifungals, and anti-inflammatory agents.